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Compound of Interest

Compound Name: PNU-159682 carboxylic acid

Cat. No.: B8512047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PNU-159682 carboxylic acid is a highly potent cytotoxic agent and a key component in the

development of Antibody-Drug Conjugates (ADCs). As a metabolite of the anthracycline

nemorubicin, it functions as a DNA topoisomerase II inhibitor, leading to DNA damage and

ultimately cell death.[1][2] Its extreme potency necessitates careful handling and adherence to

strict safety protocols. These application notes provide detailed guidance on the proper

handling, storage, and use of PNU-159682 carboxylic acid in a research setting.

Physicochemical Properties
Property Value Reference

Molecular Formula C₃₁H₃₃NO₁₃ [3]

Molecular Weight 627.59 g/mol [3]

Appearance Brown to red solid [3]

CAS Number 1204819-92-0 [3]
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PNU-159682 carboxylic acid is a potent cytotoxin and should be handled with extreme

caution. A comprehensive risk assessment should be conducted before any work is initiated.

The following are general safety precautions; however, users should always refer to the

specific Safety Data Sheet (SDS) for the lot number they are using. The SDS for the related

compound PNU-159682 indicates that it is harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[4]

3.1. Personal Protective Equipment (PPE)

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times. Gloves should be

inspected before use and changed frequently.

Lab Coat: A dedicated lab coat should be worn and laundered professionally.

Eye Protection: Safety glasses with side shields or goggles are mandatory.[4]

Respiratory Protection: For handling the powder outside of a certified containment system, a

NIOSH-approved respirator is recommended to avoid inhalation of dust.[4]

3.2. Engineering Controls

Fume Hood/Containment: All work with the powdered form of PNU-159682 carboxylic acid
should be performed in a certified chemical fume hood or a biological safety cabinet to

minimize inhalation exposure.[4]

Safety Shower and Eyewash Station: An easily accessible safety shower and eyewash

station must be available.[4]

3.3. Spill and Waste Disposal

Spills: In case of a spill, evacuate the area and prevent further spread. Absorb liquid spills

with an inert material. For solid spills, carefully sweep up and place in a sealed container for

disposal. Avoid generating dust.[4]

Waste Disposal: All waste contaminated with PNU-159682 carboxylic acid must be

disposed of as hazardous waste in accordance with local, state, and federal regulations.
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3.4. First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER

or doctor.

If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing

and wash it before reuse.[4]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[4]

Storage
Proper storage is critical to maintain the stability and integrity of PNU-159682 carboxylic acid.

Form
Storage
Temperature

Duration
Light/Atmosph
ere

Reference

Powder -20°C 3 years Protect from light [5]

In Solvent -80°C 1 year

Protect from

light, stored

under nitrogen

[3][5]

In Solvent -20°C 1 month

Protect from

light, stored

under nitrogen

[3]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot stock solutions into single-use vials.[1]

Experimental Protocols
5.1. Preparation of Stock Solutions

PNU-159682 carboxylic acid is soluble in DMSO.
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Solvent Solubility Reference

DMSO 17 mg/mL (27.09 mM) [3]

DMSO
50 mg/mL (79.67 mM) (with

sonication)
[6]

Protocol: Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing Preparation: Before handling the powder, ensure all necessary PPE is worn

and work is conducted in a certified chemical fume hood.

Weighing: Carefully weigh the desired amount of PNU-159682 carboxylic acid powder

using a calibrated analytical balance.

Dissolution: Add the appropriate volume of newly opened, anhydrous DMSO to the vial

containing the powder. To aid dissolution, ultrasonic treatment and warming to 60°C can be

applied.[3] Ensure the solution is clear and homogenous.

Note: Hygroscopic DMSO can significantly impact the solubility of the product; always use

fresh, high-quality DMSO.[3]

Storage: Aliquot the stock solution into single-use, light-protected vials and store at -80°C

under a nitrogen atmosphere.[3]

5.2. Preparation of Working Solutions for In Vitro Assays

For cell-based assays, the DMSO stock solution is typically diluted in cell culture medium to the

final desired concentration. The final concentration of DMSO in the culture medium should be

kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

5.3. Preparation of Dosing Solutions for In Vivo Studies

The following protocol provides an example of how to prepare a dosing solution for in vivo

experiments. The final formulation will depend on the specific experimental requirements.

Protocol: Preparation of a 1.7 mg/mL Dosing Solution
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This protocol yields a clear solution of ≥ 1.7 mg/mL.[3]

Initial Dilution: In a sterile tube, add 100 µL of a 17.0 mg/mL DMSO stock solution to 400 µL

of PEG300. Mix thoroughly.

Addition of Surfactant: Add 50 µL of Tween-80 and mix until the solution is homogenous.

Final Dilution: Add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

Administration: It is recommended to prepare dosing solutions fresh on the day of use.[2]

Mechanism of Action and Workflow
PNU-159682 is a potent DNA topoisomerase II inhibitor.[1] In the context of an Antibody-Drug

Conjugate (ADC), the ADC binds to a specific antigen on the surface of a cancer cell. The

ADC-antigen complex is then internalized, and the PNU-159682 payload is released inside the

cell, where it can exert its cytotoxic effects by damaging the DNA.
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Figure 1. Generalized ADC Mechanism of Action
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Caption: Generalized ADC Mechanism of Action.
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Figure 2. Experimental Workflow for PNU-159682 Carboxylic Acid

Preparation

In Vitro Experiments In Vivo Experiments

Receive & Log Compound

Store Powder
(-20°C, dark)

Prepare Stock Solution
(DMSO, -80°C)

Prepare Working Solution
(Dilute in Media)

Prepare Dosing Solution
(e.g., PEG300, Tween-80, Saline)

Treat Cells

Cytotoxicity Assay
(e.g., MTS, SRB)

Administer to Animal Model

Tumor Growth Inhibition Study

Click to download full resolution via product page

Caption: Experimental Workflow for PNU-159682 Carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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